BENGHE Foundational & Exploratory

Check Availability & Pricing

"N-Ethyl-1H-pyrrole-2-carboxamide™ CAS
number and chemical structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethyl-1H-pyrrole-2-carboxamide

Cat. No.: B131086

An In-depth Technical Guide on Pyrrole-2-
Carboxamides

A comprehensive overview of the synthesis, properties, and biological significance of pyrrole-2-
carboxamide and its derivatives, including the theoretical basis for N-Ethyl-1H-pyrrole-2-
carboxamide.

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data, including a specific CAS number for "N-Ethyl-1H-
pyrrole-2-carboxamide," is not readily available in public databases. This guide provides a
detailed overview of the parent compound, 1H-pyrrole-2-carboxamide, and outlines a potential
synthetic route to its N-ethyl derivative based on established chemical principles.

Introduction to Pyrrole-2-Carboxamides

The pyrrole ring is a fundamental five-membered aromatic heterocycle present in a vast array
of biologically active molecules and natural products.[1] Its derivatives are of significant interest
in medicinal chemistry due to their diverse pharmacological activities, including antibacterial,
antiviral, and anticancer properties.[2][3] The pyrrole-2-carboxamide scaffold, in particular,
serves as a crucial pharmacophore in the development of novel therapeutic agents. This guide
focuses on the chemical properties, synthesis, and biological context of 1H-pyrrole-2-
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carboxamide, providing a foundation for the study of its N-alkylated derivatives like N-Ethyl-1H-

pyrrole-2-carboxamide.

Physicochemical Properties and Identification

1H-Pyrrole-2-carboxamide

This is the parent compound from which N-Ethyl-1H-pyrrole-2-carboxamide is derived. Its

identification and properties are well-documented.

Property Value Reference
CAS Number 4551-72-8 [4]
Molecular Formula CsHeN20 [4]
Molecular Weight 110.11 g/mol [5]

IUPAC Name 1H-pyrrole-2-carboxamide [4]
Appearance Data not available

Melting Point Data not available

Solubility Data not available

N-Ethyl-1H-pyrrole-2-carboxamide (Theoretical)

While a specific CAS number is not available, the fundamental properties can be predicted.

Property Predicted Value

Molecular Formula C7H10N20

Molecular Weight 138.17 g/mol

IUPAC Name N-ethyl-1H-pyrrole-2-carboxamide

Chemical Structure
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The chemical structure of 1H-pyrrole-2-carboxamide consists of a pyrrole ring with a
carboxamide group attached at the second position. The structure of its N-ethyl derivative
would feature an ethyl group on the nitrogen atom of the carboxamide.

Caption: Chemical structures of 1H-pyrrole-2-carboxamide and the predicted structure of N-
Ethyl-1H-pyrrole-2-carboxamide.

Synthesis and Experimental Protocols

The synthesis of N-Ethyl-1H-pyrrole-2-carboxamide would likely proceed through the
amidation of a pyrrole-2-carboxylic acid derivative. A common and versatile method involves
the conversion of the corresponding ethyl ester, Ethyl 1H-pyrrole-2-carboxylate, with an amine.

Synthesis of Ethyl 1H-pyrrole-2-carboxylate (Precursor)

Ethyl 1H-pyrrole-2-carboxylate (CAS: 2199-43-1) is a key intermediate.[6][7][8] A general
procedure for its synthesis involves the reaction of pyrrole with trichloroacetyl chloride followed
by alcoholysis.[9]

Experimental Protocol (Adapted from Organic Syntheses Procedure):[9]

o Acylation of Pyrrole: Freshly distilled pyrrole is added dropwise to a stirred solution of
trichloroacetyl chloride in anhydrous diethyl ether. The reaction is typically exothermic,
causing the mixture to reflux.

o Hydrolysis: After the addition is complete, an agueous solution of potassium carbonate is
slowly added to the reaction mixture.

o Extraction and Purification: The organic layer is separated, dried with a drying agent (e.qg.,
magnesium sulfate), and the solvent is removed by distillation. The resulting crude 2-
trichloroacetylpyrrole is then purified, often by crystallization from a solvent like hexane.

 Alcoholysis to the Ester: The purified 2-trichloroacetylpyrrole is dissolved in ethanol. A
solution of sodium ethoxide in ethanol is then added, and the mixture is heated under reflux.

e Work-up and Final Purification: The reaction mixture is concentrated, and the residue is
partitioned between ether and dilute hydrochloric acid. The ether layer is washed, dried, and
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concentrated. The final product, Ethyl 1H-pyrrole-2-carboxylate, is obtained by fractional
distillation under reduced pressure.

Proposed Synthesis of N-Ethyl-1H-pyrrole-2-
carboxamide

The conversion of Ethyl 1H-pyrrole-2-carboxylate to N-Ethyl-1H-pyrrole-2-carboxamide can
be achieved through direct amidation with ethylamine.

Proposed Experimental Protocol:

Reaction Setup: Ethyl 1H-pyrrole-2-carboxylate is dissolved in a suitable solvent, such as
ethanol or methanol.

o Amine Addition: An excess of ethylamine (as a solution in a compatible solvent or as a gas)
is added to the solution.

o Reaction Conditions: The mixture is stirred, potentially with heating, for a period sufficient to
ensure complete conversion. The reaction progress can be monitored by techniques such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

« Isolation and Purification: Upon completion, the solvent and excess ethylamine are removed
under reduced pressure. The crude product can then be purified by recrystallization from an
appropriate solvent or by column chromatography.
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Caption: Proposed synthetic workflow for N-Ethyl-1H-pyrrole-2-carboxamide.
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Biological Activity and Potential Applications

While there is no specific biological data for N-Ethyl-1H-pyrrole-2-carboxamide, the broader
class of pyrrole-2-carboxamide derivatives has shown significant potential in drug discovery.

o Antitubercular Activity: Several pyrrole-2-carboxamide derivatives have been designed and
synthesized as potent inhibitors of Mycobacterial Membrane Protein Large 3 (MmpL3), a
crucial protein for the growth of Mycobacterium tuberculosis.[10] Structure-activity
relationship (SAR) studies have indicated that the substituents on both the pyrrole nitrogen
and the amide nitrogen play a critical role in the compound's efficacy.[10]

» Antibacterial Potential: The pyrrole-2-carboxylate and pyrrole-2-carboxamide moieties are
considered important pharmacophores in the development of new antibacterial agents.[2]

o General Biological Significance: Pyrrole-based compounds are known to exhibit a wide
range of pharmacological activities, including anticancer, anti-inflammatory, and antidiabetic
properties.[3][11]

Conclusion and Future Directions

N-Ethyl-1H-pyrrole-2-carboxamide represents an unexplored member of the promising
pyrrole-2-carboxamide class of compounds. Based on established synthetic methodologies, its
preparation from readily available starting materials is highly feasible. Future research should
focus on the actual synthesis, characterization, and biological evaluation of this compound.
Investigating its activity against various biological targets, such as bacterial or cancer cell lines,
could reveal novel therapeutic applications and further elucidate the structure-activity
relationships within this important chemical scaffold. The lack of current data highlights an
opportunity for new research in the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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